Cas no 3149-28-8 (2-Methoxypyrazine)

2-Methoxypyrazine structure

Product Name:2-Methoxypyrazine

CAS No:3149-28-8

Molecular Formula:C₅H₆N₂O

Molecular Weight:110.11394

MDL:MFCD00006126

CID:43865

PubChem ID:18467

2-Methoxypyrazine Properties

Names and Identifiers

- 2-Methoxypyrazine
- Methoxypyrazine
- 2-Methoxy-1,4-diazine
- 2-methoxy-pyrazine
- 3-methoxypyrazine
- EINECS 221-579-8
- FEMA No. 3302
- Methoxy-pyrazin
- methoxy-pyrazine
- Pyrazine,2-methoxy
- Pyrazine,methoxy
- Pyrazine,methoxy- (6CI,7CI,8CI,9CI)
- +Expand
- MDL： MFCD00006126
- InChIKey： WKSXRWSOSLGSTN-UHFFFAOYSA-N
- Inchi： 1S/C5H6N2O/c1-8-5-4-6-2-3-7-5/h2-4H,1H3
- SMILES： COC1=NC=CN=C1
- BRN： 2241

Computed Properties

Exact Mass: 110.04800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 110.048013
Heavy Atom Count: 8
Complexity: 67.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 35

Experimental Properties

LogP: 0.48520
PSA: 35.01000
Refractive Index: n20/D 1.509(lit.)
Boiling Point: 68°C/28mmHg(lit.)
Flash Point: Fahrenheit: 114.8 ° f
Celsius: 46 ° c
FEMA: 3302
Color/Form: Colorless transparent liquid.
Solubility: Soluble in water \ ether and petroleum ether, etc
Density: 1.14 g/mL at 25 °C(lit.)

2-Methoxypyrazine Security Information

Symbol: GHS02 GHS07
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S26-S39
Packing Group：III
Packing Group：III
Risk Phrases：R10; R22; R37/38; R41
Hazard Level：3
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 1993 3/PG 3
Hazard Statement： H226-H315-H319
Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
Prompt：warning
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 10-22-37/38-41
Signal Word：Danger
TSCA：Yes
HazardClass：3

2-Methoxypyrazine Customs Data

HS CODE：29339990
Customs Data：

China Customs Code:
29339990

2-Methoxypyrazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003I17-5g	2-Methoxypyrazine	3149-28-8	97%	5g	$4.00	2024-05-06
A2B Chem LLC	AB62539-5g	2-Methoxypyrazine	3149-28-8	97%	5g	$4.00	2024-04-20
abcr	AB131796-5 g	2-Methoxypyrazine, 98%; .	3149-28-8	98%	5 g	€59.00	2023-07-20
Ambeed	A197935-5g	2-Methoxypyrazine	3149-28-8	97%	5g	$5.0	2024-05-31
Apollo Scientific	OR911646-100g	2-Methoxypyrazine	3149-28-8	98%	100g	£65.00	2023-09-02
Chemenu	CM120377-100g	2-Methoxypyrazine	3149-28-8	95%+	100g	$87	2021-08-06
Enamine	EN300-156562-0.05g	2-methoxypyrazine	3149-28-8	95%	0.05g	$19.0	2023-06-04
eNovation Chemicals LLC	K11503-100g	2-Methoxypyrazine	3149-28-8	97%	100g	$420	2022-09-05
Fluorochem	002749-25g	2-Methoxypyrazine	3149-28-8	95%	25g	￡15.00	2022-03-01
MedChemExpress	HY-W010562-10mM*1 mL in DMSO	2-Methoxypyrazine	3149-28-8	97.76%	10mM*1 mL in DMSO	￥330

2-Methoxypyrazine Synthesis

2-Methoxypyrazine Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:3149-28-8)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3149-28-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:3149-28-8)

MR./MRS.:SUN WEN TING

Phone:13914000513

Email:sales1@senfeida.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3149-28-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2-Methoxypyrazine Related Literature

1. Kinetics of reactions in heterocycles. Part V. Replacement of the methylsulphinyl and methylthio-groups in substituted six-membered nitrogen heterocycles by methoxide ion.

G. B. Barlin,W. V. Brown J. Chem. Soc. B 1968 1435
2. Studies on pyrazines. Part 34.1 Synthetic approach, stability and tautomerism of 2,6-dihydroxypyrazines

Nobuhiro Sato,Kaori Matsumoto,Masayuki Takishima,Katsura Mochizuki J. Chem. Soc. Perkin Trans. 1 1997 3167
3. The scent chemistry of butterflies

Stephanie Ehlers,Stefan Schulz Nat. Prod. Rep. 2023 40 794
4. Design of fragrant molecules through the incorporation of rough sets into computer-aided molecular design

Kirridharhapany T. Radhakrishnapany,Chee Yan Wong,Fang Khai Tan,Jia Wen Chong,Raymond R. Tan,Kathleen B. Aviso,Jose Isagani B. Janairo,Nishanth G. Chemmangattuvalappil Mol. Syst. Des. Eng. 2020 5 1391
5. Synthesis, structure, and magnetic properties of bis(monosubstituted-pyrazine)dihalocopper(ii)

Susan N. Herringer,Alyssa J. Longendyke,Mark M. Turnbull,Christopher P. Landee,Jan L. Wikaira,Geoffrey B. Jameson,Shane G. Telfer Dalton Trans. 2010 39 2785
6. Dearomatizing conversion of pyrazines to 1,4-dihydropyrazine derivatives via transition-metal-free diboration, silaboration, and hydroboration

Kazuyuki Oshima,Toshimichi Ohmura,Michinori Suginome Chem. Commun. 2012 48 8571
7. The beauty of biocatalysis: sustainable synthesis of ingredients in cosmetics

Rachel S. Heath,Rebecca E. Ruscoe,Nicholas J. Turner Nat. Prod. Rep. 2022 39 335
8. Identification of key odorants in complex mixtures occurring in nature

Nicolas Baldovini,Alain Chaintreau Nat. Prod. Rep. 2020 37 1589
9. Wine flavor: chemistry in a glass

Pavla Polá?ková,Julian Herszage,Susan E. Ebeler Chem. Soc. Rev. 2008 37 2478
10. QM/MM studies on luminescence mechanism of dinuclear copper iodide complexes with thermally activated delayed fluorescence

Qian Wang,Yuan-Jun Gao,Ting-Ting Zhang,Juan Han,Ganglong Cui RSC Adv. 2019 9 20786

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:3149-28-8)2-Methoxypyrazine

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:3149-28-8)2-Methoxypyrazine

Purity:99%

Quantity:500g

Price($):215.0

Cas no 3149-28-8 (2-Methoxypyrazine)

2-Methoxypyrazine Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Methoxypyrazine Security Information

2-Methoxypyrazine Customs Data

China Customs Code:

2-Methoxypyrazine Price

2-Methoxypyrazine Synthesis

2-Methoxypyrazine Suppliers

2-Methoxypyrazine Related Literature

3149-28-8 (2-Methoxypyrazine) Related Products